4-Phenyl-1,2-thiazinane 1,1-dioxide

• Molecular Formula: C10H13NO2S
• Molecular Weight: 211.28 g/mol
• IUPAC Name: 4-phenylthiazinane 1,1-dioxide
• InChI: InChI=1S/C10H13NO2S/c12-14(13)7-6-10(8-11-14)9-4-2-1-3-5-9/h1-5,10-11H,6-8H2
• InChI Key: OGBBONRSZJOJCB-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)NCC1C2=CC=CC=C2

Description

4-Phenyl-1,2-thiazinane 1,1-dioxide is a useful research compound. Its molecular formula is C10H13NO2S and its molecular weight is 211.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

4-Phenyl-1,2-thiazinane 1,1-dioxide has been studied for its biological activities, particularly in the development of pharmaceuticals. Its derivatives have shown promise as:

• Antimicrobial Agents : Research indicates that compounds with the thiazinane structure exhibit significant antimicrobial properties. For instance, derivatives of thiazinane have been compared to established antibiotics and shown to possess comparable or superior efficacy against various strains of bacteria, including Gram-positive and Gram-negative pathogens .
• Anti-inflammatory Agents : The compound's derivatives have been evaluated for anti-inflammatory effects. Studies suggest that modifications to the thiazinane structure can enhance its activity against inflammatory pathways, making it a candidate for treating inflammatory diseases .
• Neuroprotective Effects : Some thiazinane derivatives have demonstrated neuroprotective properties in vitro. They have been shown to mitigate toxicity in neuronal cell lines exposed to harmful agents, indicating potential applications in neurodegenerative disease therapies .

Biochemical Applications

The biochemical applications of this compound extend to its role as a biochemical probe and its interactions with biological systems:

• Enzyme Inhibition : Certain derivatives have been identified as inhibitors of specific enzymes involved in metabolic pathways. This inhibition can lead to altered biochemical responses in cells, providing insights into metabolic regulation and potential therapeutic targets .
• Cell Signaling Modulation : The compound has been investigated for its ability to modulate signaling pathways within cells. This modulation can influence cell growth and differentiation, highlighting its potential in cancer research and regenerative medicine .

Material Science Applications

In addition to its medicinal uses, this compound has applications in material science:

• Polymer Chemistry : The compound can serve as a building block for synthesizing novel polymers with tailored properties. Its unique structure allows for the incorporation into polymer matrices that exhibit enhanced thermal stability and mechanical strength .
• Nanotechnology : Research is ongoing into the use of thiazinane derivatives in nanomaterials. Their ability to form stable complexes with metals could lead to advancements in catalysis and sensor technology .

Case Study 1: Antimicrobial Activity

A study evaluated the antimicrobial efficacy of several thiazinane derivatives against common pathogens such as Staphylococcus aureus and Escherichia coli. The results indicated that specific substitutions on the thiazinane ring significantly enhanced antibacterial activity compared to standard antibiotics like tetracycline .

Case Study 2: Neuroprotective Properties

In vitro experiments demonstrated that certain derivatives of this compound protected SH-SY5Y neuroblastoma cells from MPP+-induced toxicity. The mechanism involved modulation of oxidative stress pathways, suggesting a potential therapeutic application in Parkinson's disease .